Cas no 36229-42-2 (3-Chlorophenylmagnesium Bromide, 1.0 M in THF)

• Product Name: 3-Chlorophenylmagnesium Bromide, 1.0 M in THF
• CAS No: 36229-42-2
• MF: C₆H₄BrClMg
• MW: 215.757960319519
• MDL: MFCD00672003
• CID: 304935
• PubChem ID: 4880124
• Update Time: 2025-08-05

3-Chlorophenylmagnesium Bromide, 1.0 M in THF Chemical and Physical Properties

Names and Identifiers

• Magnesium,bromo(3-chlorophenyl)-
• 3-Chlorophenylmagnesium bromide
• 3-Chlorophenylmagnesium bromide, 0.5 M solution in THF, SpcSeal
• 3-Chlorophenylmagnesiumbromide,0.5MsolutioninTHF,inresealablebottle
• magnesium,chlorobenzene,bromide
• 2-chlorophenylmagnesium bromide
• 3-Chlorophenylmagnesium bromide 0.5 M in Tetrahydrofuran
• 3-ChlorophenylMagnesiuM broMide, 0.5M solution in THF, AcroSeal
• m-chlorophenylmagnesium bromide
• 3-Chlorophenylmagnesium bromide, 0.5 M in THF
• SCHEMBL538608
• 3-chloro phenyl magnesium bromide
• 3-Chlorophenylmagnesium bromide, 1.0 M in 2-MeTHF
• magnesium;chlorobenzene;bromide
• 3-chloro-phenyl magnesium bromide
• ZIYRUWPTUPFRQU-UHFFFAOYSA-M
• 3-Chlorophenylmagnesium bromide, 1.0 M in THF
• m-chlorophenyl magnesium bromide
• (3-chlorophenyl)magnesium bromide
• AKOS016018098
• (3-chlorophenyl) magnesium bromide
• MFCD00672003
• 3-Chlorophenylmagnesium bromide, 1M in MeTHF
• 3-chlorophenyl magnesium bromide
• 3-CHLOROPHENYLMAGNESIUMBROMIDE
• 36229-42-2
• 3-Chlorophenylmagnesium bromide, 0.5M in THF
• A857389
• 3-Chlorophenylmagnesium bromide 1M in THF
• 3-Chlorophenylmagnesium Bromide, 1.0 M in THF

• MDL： MFCD00672003
• Inchi： 1S/C6H4Cl.BrH.Mg/c7-6-4-2-1-3-5-6;;/h1-2,4-5H;1H;/q-1;;+2/p-1
• InChI Key： ZMPYQGQHGLLBQI-UHFFFAOYSA-M
• SMILES： [Br-].ClC1=CC=C[C-]=C1.[Mg+2]

Computed Properties

• Exact Mass: 213.90400
• Monoisotopic Mass: 213.90353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: No data available
• Density: 0.960 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 65 °C(lit.)
• Flash Point: Degrees Fahrenheit:<1.4°F
  Degrees Celsius:<-17°C
  
• PSA: 0.00000
• LogP: 2.98580
• Sensitiveness: Air & Moisture Sensitive
• Color/Form: 0.5 M in THF
• Vapor Pressure: No data available

3-Chlorophenylmagnesium Bromide, 1.0 M in THF Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H319,H335,H351
• Warning Statement： P210,P261,P281,P30 +P351+P338
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-19-36/37-40
• Safety Instruction： S16; S23; S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R11
• HazardClass：3
• Storage Condition：2-8°C

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on 3-Chlorophenylmagnesium Bromide, 1.0 M in THF

Introduction to 3-Chlorophenylmagnesium Bromide, 1.0 M in THF (CAS No. 36229-42-2) and Its Applications in Modern Chemical Research

3-Chlorophenylmagnesium Bromide, 1.0 M in THF, identified by its CAS number 36229-42-2, is a highly specialized organomagnesium compound that has garnered significant attention in the field of synthetic organic chemistry. This Grignard reagent is particularly valued for its role as an intermediate in the preparation of complex molecular architectures, including pharmaceuticals, agrochemicals, and advanced materials. The compound is dissolved in tetrahydrofuran (THF) to form a 1.0 M solution, which enhances its reactivity and usability in various synthetic protocols.

The versatility of 3-chlorophenylmagnesium bromide stems from its ability to participate in a wide range of chemical reactions, most notably nucleophilic additions and substitutions. Its chlorophenyl group serves as a versatile handle for further functionalization, enabling chemists to construct increasingly intricate molecules with precision. In recent years, this reagent has been employed in the synthesis of biologically active compounds, where its ability to introduce aryl groups efficiently is indispensable.

Recent advancements in pharmaceutical research have highlighted the importance of 3-chlorophenylmagnesium bromide in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in the preparation of substituted phenols and anilines, which are key motifs in many drugs targeting neurological disorders. The compound's compatibility with palladium-catalyzed cross-coupling reactions further extends its applicability, allowing for the construction of polycyclic systems that mimic natural products and exhibit potent biological activity.

The use of 1.0 M THF solution format offers practical advantages in laboratory settings. The high concentration ensures that reactions can proceed efficiently with minimal solvent waste, aligning with green chemistry principles. Additionally, the solubility of organomagnesium compounds in THF is well-documented, making it an ideal solvent for this application. This solution form is particularly useful for large-scale synthesis or when reproducibility is critical, as it minimizes the variability associated with preparing fresh reagents.

In the realm of materials science, 3-chlorophenylmagnesium bromide has been explored for its potential in generating functionalized polymers and coatings. Researchers have leveraged its reactivity to introduce aryl groups into polymer backbones, resulting in materials with enhanced mechanical properties or specific electronic characteristics. Such innovations underscore the compound's broad utility beyond traditional organic synthesis.

The latest research also highlights the role of CAS No. 36229-42-2 in catalytic processes. Studies have shown that organomagnesium reagents like this one can serve as precursors for transition metal catalysts, facilitating reactions that would otherwise be challenging to achieve under standard conditions. This dual functionality makes it a valuable asset in multi-step synthetic routes where catalytic turnover is essential.

From a mechanistic perspective, the reactivity of 3-chlorophenylmagnesium bromide is governed by the stability and polarization of its magnesium-carbon bond. The electron-withdrawing nature of the bromine atom enhances the electrophilicity of the carbon center, making it highly susceptible to nucleophilic attack. This feature is exploited in various synthetic transformations, including Suzuki-Miyaura and Heck couplings, where it serves as an effective aryl source.

The industrial relevance of this compound cannot be overstated. As demand for high-purity intermediates grows, suppliers like those offering 1.0 M THF solutions play a crucial role in enabling efficient synthetic workflows. The consistency and quality of such products are paramount to ensuring success in large-scale manufacturing processes, where even minor impurities can lead to significant setbacks.

Future directions in research may explore novel applications of 3-chlorophenylmagnesium bromide, particularly in areas such as photoredox catalysis and flow chemistry. Its compatibility with these emerging methodologies suggests that it will remain a cornerstone reagent for years to come. As synthetic chemists continue to push the boundaries of molecular construction, compounds like this will undoubtedly play an integral role in their toolkit.